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Compound of Interest

Compound Name: Europium(III) chloride

Cat. No.: B157653 Get Quote

An In-depth Technical Guide to Europium(III) Chloride: CAS Number, Safety, and Handling

Introduction
Europium(III) chloride (EuCl₃) is an inorganic compound that serves as a crucial precursor in

the synthesis of other europium compounds.[1][2] It is available in both anhydrous and

hydrated forms, with the anhydrous compound appearing as a yellow solid and the

hexahydrate as a white, colorless crystalline solid.[1] Given its application in various research

fields, including the preparation of organometallic compounds and other europium salts, a

thorough understanding of its chemical properties and safety data is essential for researchers,

scientists, and drug development professionals.[1][2] This guide provides a comprehensive

overview of Europium(III) chloride, focusing on its identification, safety protocols, and

handling procedures.

Chemical Identification and Physical Properties
Europium(III) chloride is primarily available in two forms: anhydrous (EuCl₃) and hexahydrate

(EuCl₃·6H₂O). The anhydrous form is highly hygroscopic and will readily absorb water to form

the hexahydrate.[1][2]

Table 1: Chemical Identifiers for Europium(III) Chloride
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Identifier
Anhydrous Europium(III)
Chloride

Europium(III) Chloride
Hexahydrate

CAS Number 10025-76-0[1][3][4][5] 13759-92-7[1]

EC Number 233-040-4[1][5] 233-040-4

Molecular Formula EuCl₃[1][3][5] EuCl₃ · 6H₂O

Synonyms Europium trichloride[4][5]

Europium chloride

hexahydrate, Europium

trichloride hexahydrate

Table 2: Physical and Chemical Properties of
Europium(III) Chloride

Property
Anhydrous Europium(III)
Chloride

Europium(III) Chloride
Hexahydrate

Molar Mass 258.32 g/mol [1][3][5][6] 366.41 g/mol [1][2][7]

Appearance
Yellow solid[1][2] or white to

yellow powder[3]

White, colorless crystalline

solid[1][7]

Melting Point 632 °C (decomposes)[1][2][7] Not applicable

Boiling Point Not available Not available

Solubility Soluble in water[1][2] Soluble in water[7]

Stability

Stable under standard

conditions, but hygroscopic[7]

[8]

Stable under recommended

storage conditions[8]

Safety and Hazard Information
The classification of Europium(III) chloride regarding its hazards varies across different

sources. While some aggregated GHS information indicates potential hazards, many individual

safety data sheets (SDS) classify it as not being a hazardous substance or mixture.[6][8][9][10]

It is crucial for users to consult the specific SDS provided by their supplier.
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Table 3: GHS Hazard Information for Europium(III)
Chloride

Category Information

Pictograms Corrosive, Irritant, Environmental Hazard[6]

Signal Word Danger[6]

Hazard Statements

H315: Causes skin irritation[6]H318: Causes

serious eye damage[6]H319: Causes serious

eye irritation[6]H335: May cause respiratory

irritation[6]H411: Toxic to aquatic life with long

lasting effects[6]

Precautionary Statements
P261, P264, P273, P280, P302+P352,

P304+P340, P305+P351+P338, P391, P501[6]

Note: The GHS information is based on aggregated data and may not reflect the classification

on all safety data sheets, some of which state the compound does not meet the criteria for

classification.[6][9][11]

Table 4: Toxicological Data for Europium(III) Chloride
Test Result Species Reference

LD50 Oral 3527 mg/kg Mouse [12][13]

No-Observed-

Adverse-Effect Level

(NOAEL)

200 mg/kg-day Rat (subchronic, oral) [10]

Experimental Protocols
Preparation of Anhydrous Europium(III) Chloride
Anhydrous EuCl₃ is typically prepared from its hydrated form, as direct heating can lead to the

formation of an oxychloride.[1] A common laboratory-scale synthesis involves the "ammonium

chloride route".[1]
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Starting Materials: Hydrated europium chloride (EuCl₃·6H₂O) or Europium(III) oxide (Eu₂O₃).

Procedure:

Treat Eu₂O₃ with aqueous HCl to produce hydrated europium chloride (EuCl₃·6H₂O).[1]

Mix the hydrated salt with an excess of ammonium chloride.

Heat the mixture carefully to 230 °C. This reaction forms the intermediate (NH₄)₂[EuCl₅].[1]

The intermediate pentachloride is then thermally decomposed to yield anhydrous EuCl₃.[1]

Alternatively, the hydrate can be heated with an excess of thionyl chloride for

approximately 15 hours to produce the anhydrous form.[2]

Safe Handling and Storage Protocol
Proper handling and storage are critical to ensure safety and maintain the integrity of the

compound.

Engineering Controls: Handle in a well-ventilated area, preferably within a fume hood to

minimize inhalation of dust.[7]

Personal Protective Equipment (PPE):

Eye Protection: Wear approved safety glasses with side shields or safety goggles.[7]

Skin Protection: Use chemical-resistant gloves.[7]

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-

approved respirator should be worn.[7]

Handling Procedures:

Avoid the formation of dust.[14]

Avoid contact with skin, eyes, and clothing.[14]

Do not eat, drink, or smoke in the handling area.
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Wash hands thoroughly after handling.

Storage:

Keep the container tightly closed.[7][14]

Store in a dry and well-ventilated place to protect from moisture, as the anhydrous form is

hygroscopic.[7][10]

Store away from incompatible materials such as strong oxidizing agents.[7][8]

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[10]

[14]

Skin Contact: Wash the affected area immediately with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[10][14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Get medical attention.[14]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if you feel unwell.[14]

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of Europium(III)
chloride, from hazard identification to response.

Caption: Logical workflow for handling Europium(III) chloride safely.

Conclusion
Europium(III) chloride is a valuable compound in scientific research. While its hazard

classification can be inconsistent across different safety data sheets, it is prudent to handle it

with care, employing appropriate personal protective equipment and engineering controls.
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Understanding its properties, potential hazards, and proper handling protocols is paramount for

ensuring a safe laboratory environment. Researchers should always refer to the specific safety

data sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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